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Introduction

Sodium tantalate (NaTaO3) has emerged as a promising and highly efficient photocatalyst for
the production of hydrogen from water splitting under UV irradiation. Its wide band gap and
suitable band edge positions make it an excellent candidate for overall water splitting. This
document provides a detailed overview of the application of NaTaO3, including its synthesis,
characterization, and use in photocatalytic hydrogen evolution. The protocols outlined below
are based on established research and are intended to serve as a comprehensive guide for
researchers in the field.

Data Presentation: Performance of NaTaO3-based
Photocatalysts

The following table summarizes the quantitative data for hydrogen evolution using various
NaTaO3-based photocatalysts under different experimental conditions. This allows for a clear
comparison of the material's performance.
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Experimental Protocols

l. Synthesis of La-doped NaTaO3 Photocatalyst (Solid-
State Reaction Method)
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This protocol describes the synthesis of lanthanum-doped sodium tantalate, a highly active
photocatalyst for overall water splitting.

Materials:

Na2CO3 (Sodium Carbonate), 99.8%

e Ta205 (Tantalum(V) oxide), 99.99%

e La203 (Lanthanum(lll) oxide), 99.99%

e Agate mortar and pestle

e Alumina crucibles

o High-temperature furnace

e HCI (Hydrochloric acid), 1 mol L=t

o Ultrapure water

Procedure:

e Mixing Reactants: Weigh appropriate amounts of Na2C0O3, Ta205, and La203. The typical
molar ratios are Na/Ta = 1.05 and La/Ta = 0.027.[8]

o Grinding: Transfer the weighed powders to an agate mortar and grind for 20 minutes at room
temperature to ensure a homogeneous mixture.[8]

 First Calcination: Place the ground mixture into an alumina crucible and calcine in a furnace
at 900 °C for 1 hour in an air atmosphere.[8]

 Intermediate Grinding: After the first calcination, allow the mixture to cool down to room
temperature. Grind the calcined powder for 10 minutes.[8]

e Second Calcination: Transfer the ground powder back into an alumina crucible and perform
a second calcination at 1150 °C for 10 hours in an air atmosphere.[8]
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» Washing: After cooling, wash the solid product with a 1 mol L~ HCI solution (8 mL) for 10
minutes. Subsequently, wash with ultrapure water (50 mL) multiple times until the pH of the
washing solution becomes neutral.[8]

e Drying: Dry the final product in an oven at 80 °C overnight.[8]

Il. Loading of NiO Co-catalyst

This protocol details the impregnation method for loading NiO nanoparticles as a co-catalyst
onto the synthesized La-doped NaTaO3 photocatalyst to enhance hydrogen evolution.

Materials:

e La-doped NaTaO3 photocatalyst powder

e Ni(NO3)2:6H20 (Nickel(ll) nitrate hexahydrate), 98.0%
» Porcelain crucible

o Water

e Glass stirring rod

e Hot plate

e Furnace

Procedure:

e Mixing: Mix the desired amount of Ni(NO3)2-:6H20 with 1 g of the La-doped NaTaO3
photocatalyst powder in a porcelain crucible. The amount of nickel nitrate should be
calculated to achieve the desired weight percentage of NiO (e.g., 0.05 wt%).[1][8]

e Suspension: Add a small amount of water (approximately 4 mL) to the crucible to form a
suspension.[8]

o Evaporation: Stir the suspension with a glass rod while heating it on a hot plate at
approximately 80 °C to evaporate the water.[8]
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e Calcination: Calcine the dried powder at 270 °C for 1 hour in an air atmosphere to
decompose the nickel nitrate and form NiO nanoparticles on the surface of the photocatalyst.

[8]

lll. Photocatalytic Hydrogen Production from Water

This protocol describes the experimental setup and procedure for evaluating the photocatalytic
activity of the prepared NaTaO3-based photocatalyst for hydrogen production from water.

Materials and Equipment:

o Prepared photocatalyst powder (e.g., NiO/La-NaTaO3)

« Distilled or ultrapure water (and sacrificial agent if applicable, e.g., methanol)
e Pyrex reaction cell with a top quartz window

e Gas-closed circulation system

o Magnetic stirrer

 Light source (e.g., high-pressure mercury lamp, xenon lamp)

e Gas chromatograph (GC) with a thermal conductivity detector (TCD)

e Argon (Ar) gas for de-aeration

Procedure:

» Catalyst Suspension: Disperse a specific amount of the photocatalyst powder (e.g., 0.1 g or
0.3 g) in a measured volume of distilled water (e.g., 10 mL or 350 mL) within the reaction
cell. If a sacrificial agent is used, prepare the aqueous solution with the desired
concentration (e.g., 10% v/v methanol).[4][8]

o De-aeration: Seal the reaction cell and purge the suspension with Argon gas for at least 30
minutes to remove dissolved oxygen, which can act as an electron scavenger.[4]
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« Irradiation: Place the reaction cell under the light source and begin irradiation while
continuously stirring the suspension to keep the photocatalyst suspended.

o Gas Analysis: At regular time intervals, collect gas samples from the headspace of the
reaction cell using a gas-tight syringe and inject them into the gas chromatograph to
determine the amount of evolved hydrogen.

o Data Analysis: Calculate the rate of hydrogen evolution, typically expressed in mmol per hour
per gram of photocatalyst (mmol h—1 g=1).

Visualizations
Experimental Workflow for Photocatalytic Hydrogen
Production

The following diagram illustrates the key steps involved in the synthesis and evaluation of a
NaTaO3-based photocatalyst for hydrogen production.

Click to download full resolution via product page

Caption: Workflow for NaTaO3 synthesis and photocatalytic H2 production.

Signaling Pathway of Photocatalytic Water Splitting on
NaTaO3

This diagram illustrates the fundamental mechanism of photocatalytic water splitting on a
semiconductor photocatalyst like NaTaO3.
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Caption: Mechanism of photocatalytic water splitting on NaTaO3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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